2-(4-{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methoxy}phenyl)acetamide

• IUPAC Name: 2-[4-[[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methoxy]phenyl]acetamide
• InChI: InChI=1S/C20H20N2O3/c1-13-5-3-4-6-17(13)20-22-18(14(2)25-20)12-24-16-9-7-15(8-10-16)11-19(21)23/h3-10H,11-12H2,1-2H3,(H2,21,23)
• InChI Key: CBDQYYXNRSYDQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=C(O2)C)COC3=CC=C(C=C3)CC(=O)N
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

2-(4-{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methoxy}phenyl)acetamide, also known as O-1918, is a synthetic compound that has been extensively studied for its potential therapeutic properties.

Mechanism of Action

2-(4-{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methoxy}phenyl)acetamide activates GPR55, which is a member of the cannabinoid receptor family. GPR55 is expressed in various tissues and has been implicated in pain and inflammation. This compound has also been shown to inhibit the activity of fatty acid amide hydrolase (FAAH), which is an enzyme that breaks down endocannabinoids. This inhibition leads to an increase in endocannabinoid levels, which can have anti-inflammatory and analgesic effects.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce pain and inflammation in animal models of arthritis and neuropathic pain. Additionally, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound also increases endocannabinoid levels, which can have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methoxy}phenyl)acetamide in lab experiments is that it has shown promising results in the treatment of pain, inflammation, and cancer. Additionally, this compound has a well-defined mechanism of action, which can aid in the design of future experiments. However, one limitation of using this compound in lab experiments is that it is a synthetic compound and may not accurately reflect the effects of endocannabinoids in vivo.

Future Directions

There are several future directions for the study of 2-(4-{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methoxy}phenyl)acetamide. One direction is to further investigate its potential therapeutic properties in the treatment of pain, inflammation, and cancer. Another direction is to explore its effects on other G protein-coupled receptors and enzymes involved in the endocannabinoid system. Additionally, future studies could investigate the pharmacokinetics and toxicity of this compound in animal models.

Synthesis Methods

The synthesis of 2-(4-{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methoxy}phenyl)acetamide involves the reaction of 2-(4-hydroxyphenyl)acetic acid with 2-amino-5-methylphenol in the presence of phosphorus oxychloride. The resulting intermediate is then reacted with 2-methyl-5-(4-methoxyphenyl)-1,3-oxazole-4-carboxylic acid to yield this compound.

Scientific Research Applications

2-(4-{[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methoxy}phenyl)acetamide has been studied for its potential therapeutic properties in various scientific research applications. It has shown promising results in the treatment of pain, inflammation, and cancer. This compound has been found to activate the G protein-coupled receptor GPR55, which has been implicated in pain and inflammation. Additionally, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo.